Cas no 121063-57-8 (Furaneol β-D-glucopyranoside Tetraacetate)

• Product Name: Furaneol β-D-glucopyranoside Tetraacetate
• CAS No: 121063-57-8
• MF: C₂₀H₂₆O₁₂
• MW: 458.413247585297
• CID: 2050131
• PubChem ID: 11396970
• Update Time: 2025-09-23

Furaneol β-D-glucopyranoside Tetraacetate Chemical and Physical Properties

Names and Identifiers

• glucofuraneol tetraacetate
• Furaneol β-D-glucopyranoside Tetraacetate
• 121063-57-8
• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-((2,5-dimethyl-4-oxo-4,5-dihydrofuran-3-yl)oxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate

• Inchi： 1S/C20H26O12/c1-8-15(25)16(9(2)27-8)32-20-19(30-13(6)24)18(29-12(5)23)17(28-11(4)22)14(31-20)7-26-10(3)21/h8,14,17-20H,7H2,1-6H3/t8?,14-,17-,18+,19-,20+/m1/s1
• InChI Key： JVZQADZULUERDP-GIVGFXCESA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1=C(C)OC(C)C1=O

Computed Properties

• Exact Mass: 458.14200
• Monoisotopic Mass: 458.14242626Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 149.96000
• LogP: 0.30540

Additional information on Furaneol β-D-glucopyranoside Tetraacetate

Recent Advances in the Study of Furaneol β-D-glucopyranoside Tetraacetate (CAS: 121063-57-8)

Furaneol β-D-glucopyranoside Tetraacetate (CAS: 121063-57-8) is a chemically modified derivative of Furaneol, a naturally occurring flavor compound found in strawberries and other fruits. This compound has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its potential applications in flavor enhancement, drug delivery, and therapeutic interventions. Recent studies have focused on its synthesis, stability, and biological activities, providing new insights into its utility in various industries.

The synthesis of Furaneol β-D-glucopyranoside Tetraacetate involves the acetylation of Furaneol β-D-glucopyranoside, a process that enhances its stability and bioavailability. Researchers have optimized the reaction conditions to achieve high yields and purity, making it a viable candidate for large-scale production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further applications.

In the pharmaceutical sector, Furaneol β-D-glucopyranoside Tetraacetate has shown promise as a prodrug. Its ability to release Furaneol upon enzymatic hydrolysis in vivo has been demonstrated in preclinical studies, suggesting potential uses in targeted drug delivery systems. Additionally, its antioxidant and anti-inflammatory properties have been investigated, with preliminary results indicating efficacy in reducing oxidative stress and inflammation in cellular models.

Recent research has also explored the role of Furaneol β-D-glucopyranoside Tetraacetate in the food and beverage industry. Its enhanced stability compared to Furaneol makes it an attractive option for flavor retention in processed foods. Studies have evaluated its sensory properties and compatibility with various food matrices, highlighting its potential to improve product quality and shelf life.

Despite these advancements, challenges remain in the widespread adoption of Furaneol β-D-glucopyranoside Tetraacetate. Regulatory approvals, scalability of production, and comprehensive toxicity studies are critical areas that require further investigation. Collaborative efforts between academia and industry are essential to address these gaps and unlock the full potential of this compound.

In conclusion, Furaneol β-D-glucopyranoside Tetraacetate (CAS: 121063-57-8) represents a versatile and promising compound with applications spanning multiple industries. Ongoing research continues to elucidate its mechanisms of action and optimize its production processes, paving the way for future innovations. This brief highlights the latest developments and underscores the importance of continued exploration in this field.